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Compound of Interest

(3-Nitrophenyl)methanesulfonyl
Compound Name:
chloride

cat. No.: B1316798

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of (3-
Nitrophenyl)methanesulfonyl chloride, a chemical compound of interest in synthetic
chemistry and drug discovery. While experimental data for this specific isomer is limited in
publicly available literature, this document compiles the available information and offers context
based on related compounds.

Core Physical and Chemical Data

(3-Nitrophenyl)methanesulfonyl chloride is an organic compound with the CAS number
58032-84-1. Its chemical structure consists of a methanesulfonyl chloride group attached to a
benzene ring substituted with a nitro group at the meta position.

Below is a table summarizing the key physical and chemical identifiers for this compound. It is
critical to note that experimentally determined values for properties such as melting point,
boiling point, and density are not readily available in the cited literature. The information
presented is based on supplier data and chemical databases.
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Property Value Source
CAS Number 58032-84-1
Molecular Formula C7HsCINO4S
Molecular Weight 235.65 g/mol
3-nitrophenyl)methanesulfonyl
IUPAC Name ( phenyl) y
chloride
IUYFKLDRPZLAQQ-
InChl Key QQ

UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)--INVALID-
LINK--[O-])CS(=0)(=0)Cl

Appearance No Data Available
Melting Point No Data Available
Boiling Point No Data Available
Density No Data Available
Solubility Reacts with water.[1] Soluble

in polar organic solvents.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of (3-
Nitrophenyl)methanesulfonyl chloride are not described in the searched scientific literature.
Standard analytical techniques such as differential scanning calorimetry (DSC) for melting point
determination, thermogravimetric analysis (TGA) for decomposition temperature, and gas
chromatography-mass spectrometry (GC-MS) for purity assessment would be appropriate for
characterizing this compound.

Chemical Structure

Caption: 2D representation of (3-Nitrophenyl)methanesulfonyl chloride.
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Signaling Pathways and Experimental Workflows

Currently, there is no information available in the reviewed literature detailing specific signaling
pathways or established experimental workflows in which (3-Nitrophenyl)methanesulfonyl
chloride is a key component. Its utility is likely as a reagent in organic synthesis, potentially for
the introduction of the 3-nitrobenzylsulfonyl moiety onto various molecular scaffolds in the
development of new chemical entities.

Data Gaps and Future Research

The significant lack of experimentally verified physical property data for (3-
Nitrophenyl)methanesulfonyl chloride highlights an area for future research. A thorough
characterization of its melting point, boiling point, density, and solubility in various solvents
would be invaluable for its application in research and development. Furthermore, studies
exploring its reactivity and potential applications in medicinal chemistry and materials science
could reveal novel uses for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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